Cas no 1805143-36-5 (3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1805143-36-5
• MF: C₈H₈F₅N₃
• MW: 241.161238670349
• CID: 4856117
• Update Time: 2025-05-19

3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H8F5N3/c9-7(10)5-3(2-14)1-4(15)6(16-5)8(11,12)13/h1,7H,2,14-15H2
• InChI Key： LGUADZKCKXWNMR-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=CC(=C(C(F)(F)F)N=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 0.6
• Topological Polar Surface Area: 64.9

Additional information on 3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine

3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805143-36-5) is a highly specialized organic molecule belonging to the pyridine family. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by the presence of multiple functional groups, including amino, difluoromethyl, and trifluoromethyl substituents, which contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive compounds. The difluoromethyl and trifluoromethyl groups in this compound are known to enhance stability and improve pharmacokinetic profiles, making it a promising candidate for therapeutic applications. Additionally, the presence of multiple amino groups allows for further functionalization, enabling researchers to explore diverse chemical modifications that could lead to novel bioactive agents.

In the field of agrochemistry, 3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine has shown potential as a precursor for herbicides and insecticides. Its ability to undergo various chemical transformations makes it a versatile building block for synthesizing complex molecules with specific biological activities. Recent advancements in catalytic processes have also facilitated the efficient synthesis of this compound, reducing production costs and improving scalability.

From a materials science perspective, this compound has been investigated for its role in the development of advanced materials such as conductive polymers and organic semiconductors. The electron-withdrawing nature of the trifluoromethyl group enhances the molecule's electronic properties, making it suitable for applications in optoelectronics and energy storage devices. Researchers have also explored its use in creating self-healing materials, where its structural flexibility plays a crucial role.

The synthesis of 3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include nucleophilic aromatic substitution and fluorination reactions, which are optimized to ensure high yields and purity. Recent breakthroughs in asymmetric synthesis have further expanded the possibilities for producing enantiomerically enriched versions of this compound, opening new avenues for chiral drug development.

In terms of environmental impact, this compound has been studied for its biodegradability and eco-friendly properties. Researchers have found that under specific conditions, it can degrade into non-toxic byproducts, reducing its environmental footprint. This attribute is particularly important as industries increasingly prioritize sustainable chemistry practices.

Looking ahead, the future of 3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethyl)pyridine lies in its continued exploration across multiple disciplines. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial applications. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound is expected to play an even more pivotal role in driving innovation across various sectors.